Cas no 149949-29-1 (2-Chloro-6-fluoro-3-methoxybenzaldehyde)

• Product Name: 2-Chloro-6-fluoro-3-methoxybenzaldehyde
• CAS No: 149949-29-1
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD04115941
• CID: 1093032
• PubChem ID: 3750673
• Update Time: 2025-04-20

2-Chloro-6-fluoro-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-methoxybenzaldehyde
• 2-chloro-6-fluoro-3-methoxy-benzaldehyde
• AC1MWKDW
• AG-A-40263
• AK147721
• CTK7A1329
• JRD-1464
• SBB090845
• JS-4289
• CS-0196362
• MFCD04115941
• EN300-2045517
• Z1255450751
• 149949-29-1
• 2-Chloro-6-fluoro-3-methoxybenzaldehyde, AldrichCPR
• ZFA94929
• SCHEMBL2253680
• Benzaldehyde, 2-chloro-6-fluoro-3-methoxy-
• WRJUPJLEUPNEBO-UHFFFAOYSA-N
• AKOS015956726
• XH1195

• MDL： MFCD04115941
• Inchi： 1S/C8H6ClFO2/c1-12-7-3-2-6(10)5(4-11)8(7)9/h2-4H,1H3
• InChI Key： WRJUPJLEUPNEBO-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Sensitiveness: Air Sensitive

2-Chloro-6-fluoro-3-methoxybenzaldehyde Security Information

• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives